Ethynyl Estradiol 3-Acetate
Ethynyl Estradiol 3-Acetate
Brand Name:
Vulcanchem
CAS No.:
5779-47-5
VCID:
VC0027874
InChI:
InChI=1S/C22H26O3/c1-4-22(24)12-10-20-19-7-5-15-13-16(25-14(2)23)6-8-17(15)18(19)9-11-21(20,22)3/h1,6,8,13,18-20,24H,5,7,9-12H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4(C#C)O)C
Molecular Formula:
C22H26O3
Molecular Weight:
338.4 g/mol
Ethynyl Estradiol 3-Acetate
CAS No.: 5779-47-5
Reference Standards
VCID: VC0027874
Molecular Formula: C22H26O3
Molecular Weight: 338.4 g/mol
| CAS No. | 5779-47-5 |
|---|---|
| Product Name | Ethynyl Estradiol 3-Acetate |
| Molecular Formula | C22H26O3 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C22H26O3/c1-4-22(24)12-10-20-19-7-5-15-13-16(25-14(2)23)6-8-17(15)18(19)9-11-21(20,22)3/h1,6,8,13,18-20,24H,5,7,9-12H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | WHONTIANOSNSAH-AANPDWTMSA-N |
| Isomeric SMILES | CC(=O)OC1=CC2=C(C=C1)[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CC[C@]4(C#C)O)C |
| SMILES | CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4(C#C)O)C |
| Canonical SMILES | CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4(C#C)O)C |
| Synonyms | (17α)-19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol 3-Acetate; 19-Nor-17α-pregna-1,3,5(10)-trien-20-yne-3,17-diol 3-Acetate; |
| PubChem Compound | 22790936 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume